Cas no 2411327-67-6 ((E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411327-67-6
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 5360668
• Update Time: 2025-05-26

(E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3862268568
• (2E)-N-{2-[(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methoxy]ethyl}-4-(dimethylamino)but-2-enamide
• (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H26N4O2/c1-19(2)9-4-5-16(21)17-8-10-22-12-14-11-15(13-6-7-13)18-20(14)3/h4-5,11,13H,6-10,12H2,1-3H3,(H,17,21)/b5-4+
• InChI Key： NZDIRJXNEWIDFQ-SNAWJCMRSA-N
• SMILES： O(CCNC(/C=C/CN(C)C)=O)CC1=CC(C2CC2)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 382
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4

Additional information on (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide

Latest Research Briefing on (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide (CAS: 2411327-67-6)

The compound (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide (CAS: 2411327-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The structural uniqueness of the molecule, characterized by the presence of a cyclopropylpyrazole moiety and a dimethylamino butenamide chain, contributes to its selective binding affinity towards target proteins involved in cellular signaling cascades.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting key enzymes associated with chronic inflammation. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the interaction between the compound and its biological targets. Results indicated a significant reduction in pro-inflammatory cytokine production at nanomolar concentrations, suggesting its potential as a lead candidate for anti-inflammatory drug development.

Another pivotal research effort, documented in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. The investigation revealed favorable absorption and metabolic stability profiles in rodent models, with a half-life that supports once-daily dosing regimens. These findings are particularly promising for translational applications, though further optimization may be required to enhance bioavailability.

Ongoing research is also investigating the compound's utility in oncology. Preliminary data from cell-based assays show that it induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The mechanism appears to involve the inhibition of survival pathways mediated by PI3K/AKT, though detailed proteomic analyses are still underway to confirm these observations.

In conclusion, (E)-N-[2-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methoxy]ethyl]-4-(dimethylamino)but-2-enamide represents a versatile scaffold with multiple therapeutic implications. Current evidence underscores its potential in both inflammatory and oncological contexts, warranting further investigation through advanced preclinical and clinical studies. Future research directions may include structural derivatization to improve potency and the exploration of combination therapies to maximize therapeutic outcomes.